N-(2,3-dimethylphenyl)-2-(piperazin-1-yl)acetamide dihydrochloride
Overview
Description
N-(2,3-dimethylphenyl)-2-(piperazin-1-yl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C14H23Cl2N3O and its molecular weight is 320.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2,3-dimethylphenyl)-2-(piperazin-1-yl)acetamide dihydrochloride involves the reaction of 2,3-dimethylaniline with chloroacetyl chloride to form N-(2,3-dimethylphenyl)acetamide. This intermediate is then reacted with piperazine to form N-(2,3-dimethylphenyl)-2-(piperazin-1-yl)acetamide, which is subsequently converted to the dihydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "2,3-dimethylaniline", "chloroacetyl chloride", "piperazine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,3-dimethylaniline is reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form N-(2,3-dimethylphenyl)acetamide.", "Step 2: N-(2,3-dimethylphenyl)acetamide is then reacted with piperazine in the presence of a base such as sodium carbonate to form N-(2,3-dimethylphenyl)-2-(piperazin-1-yl)acetamide.", "Step 3: N-(2,3-dimethylphenyl)-2-(piperazin-1-yl)acetamide is then converted to the dihydrochloride salt form by treatment with hydrochloric acid." ] } | |
CAS No. |
2033750-35-3 |
Molecular Formula |
C14H23Cl2N3O |
Molecular Weight |
320.3 |
Purity |
95 |
Origin of Product |
United States |
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